Cas no 932291-74-2 (2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-yl-N-(4-methylphenyl)methylacetamide)

• Product Name: 2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-yl-N-(4-methylphenyl)methylacetamide
• CAS No: 932291-74-2
• MF: C₂₄H₂₈N₄O₂
• MW: 404.504725456238
• CID: 6436022
• PubChem ID: 20962214
• Update Time: 2025-10-28

2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-yl-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-yl-N-(4-methylphenyl)methylacetamide
• N-(4-methylbenzyl)-2-(3-oxo-2-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide
• F3407-3549
• 2-[2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-[(4-methylphenyl)methyl]acetamide
• AKOS002019582
• 932291-74-2
• N-[(4-methylphenyl)methyl]-2-[3-(4-methylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide

• Inchi： 1S/C24H28N4O2/c1-17-3-7-19(8-4-17)15-25-21(29)16-28-13-11-24(12-14-28)26-22(23(30)27-24)20-9-5-18(2)6-10-20/h3-10H,11-16H2,1-2H3,(H,25,29)(H,27,30)
• InChI Key： GMCMEHOXBHQZNO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CN1CCC2(NC(=O)C(C3=CC=C(C)C=C3)=N2)CC1

Computed Properties

• Exact Mass: 404.22122615g/mol
• Monoisotopic Mass: 404.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-yl-N-(4-methylphenyl)methylacetamide

Recent Advances in the Study of 2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-yl-N-(4-methylphenyl)methylacetamide (CAS: 932291-74-2)

The compound 2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-yl-N-(4-methylphenyl)methylacetamide (CAS: 932291-74-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

One of the key areas of research has been the compound's interaction with specific protein targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 932291-74-2 exhibits high affinity for certain enzymes involved in inflammatory pathways. The study utilized X-ray crystallography and molecular docking simulations to reveal the precise binding interactions, highlighting the compound's potential as an anti-inflammatory agent. These findings are particularly relevant given the growing need for novel anti-inflammatory drugs with fewer side effects.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's efficacy in oncology. A research team at the University of Cambridge reported that 932291-74-2 inhibits the proliferation of certain cancer cell lines by targeting key signaling pathways. The study, published in Cancer Research, employed in vitro and in vivo models to validate these effects, suggesting that the compound could serve as a lead structure for the development of new anticancer therapies. The researchers also noted its favorable toxicity profile, which is a critical factor in drug development.

Another significant advancement has been in the optimization of the compound's synthetic route. A 2024 paper in Organic Process Research & Development detailed a more efficient and scalable synthesis of 932291-74-2, addressing previous challenges related to yield and purity. The new method employs a novel catalytic system that reduces the number of steps and improves overall efficiency, which could facilitate larger-scale production for further clinical studies. This development is a crucial step toward translating laboratory findings into practical applications.

Despite these promising results, challenges remain. For instance, the compound's solubility and bioavailability have been identified as potential limitations in some studies. Researchers are actively exploring formulation strategies, such as nanoparticle encapsulation, to overcome these hurdles. A recent preprint on bioRxiv discussed the use of lipid-based delivery systems to enhance the compound's pharmacokinetic profile, showing improved absorption and distribution in animal models. These efforts underscore the importance of interdisciplinary approaches in advancing the compound's therapeutic potential.

Looking ahead, the future of 932291-74-2 appears bright. Ongoing clinical trials are expected to provide further insights into its safety and efficacy in humans. Moreover, collaborations between academic institutions and pharmaceutical companies are likely to accelerate its development. As the body of evidence grows, this compound could emerge as a cornerstone in the treatment of various diseases, from chronic inflammation to cancer. The continued exploration of its properties and applications will undoubtedly contribute to the broader field of chemical biology and drug discovery.